Cas no 918331-69-8 (1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro-)

• Product Name: 1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro-
• CAS No: 918331-69-8
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 777655
• PubChem ID: 71427502
• Update Time: 2025-04-19

1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro-
• 2-(1-acetylpiperidin-4-yl)-5-bromo-3H-isoindol-1-one
• 2-(1-Acetylpiperidin-4-yl)-5-bromo-2,3-dihydro-1H-isoindol-1-one
• DTXSID40846242
• 918331-69-8

• Inchi： 1S/C15H17BrN2O2/c1-10(19)17-6-4-13(5-7-17)18-9-11-8-12(16)2-3-14(11)15(18)20/h2-3,8,13H,4-7,9H2,1H3
• InChI Key： VZEFHBBEABTNSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C2=O)C1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 336.04734g/mol
• Monoisotopic Mass: 336.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.6Ų